N-(2,6-dichlorophenyl)pentanamide
Description
N-(2,6-Dichlorophenyl)pentanamide is a substituted amide featuring a pentanamide chain (CH₂CH₂CH₂CH₂CONH-) attached to a 2,6-dichlorophenyl ring. Substituted dichlorophenyl amides are frequently studied for their crystallographic, spectroscopic, and functional characteristics, particularly in agrochemical and pharmaceutical contexts. For example, N-(2,6-dichlorophenyl)acetamide derivatives are precursors to herbicides like alachlor and pretilachlor , while fluorinated analogs (e.g., heptafluorobutanamide) exhibit unique physicochemical behaviors due to perfluoroalkyl chains .
Properties
Molecular Formula |
C11H13Cl2NO |
|---|---|
Molecular Weight |
246.13 g/mol |
IUPAC Name |
N-(2,6-dichlorophenyl)pentanamide |
InChI |
InChI=1S/C11H13Cl2NO/c1-2-3-7-10(15)14-11-8(12)5-4-6-9(11)13/h4-6H,2-3,7H2,1H3,(H,14,15) |
InChI Key |
RGLLOFLNQXGALY-UHFFFAOYSA-N |
SMILES |
CCCCC(=O)NC1=C(C=CC=C1Cl)Cl |
Canonical SMILES |
CCCCC(=O)NC1=C(C=CC=C1Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Crystallographic Parameters of Selected Amides
| Compound | Space Group | $a$ (Å) | $b$ (Å) | $c$ (Å) | $\beta$ (°) | |
|---|---|---|---|---|---|---|
| N-(2,6-dichlorophenyl)acetamide | $P2_1/c$ | 10.879 | 9.561 | 10.067 | 116.08 | |
| N-(phenyl)-2-chlorobenzamide | $P4_3$ | 8.795 | 8.795 | 15.115 | 90.0 |
Table 2: Comparative ³⁵Cl NQR Frequencies
| Side Chain Substituent | Frequency (MHz) | Relative to Acetamide |
|---|---|---|
| Alkyl (e.g., CH₃) | 34.2 | Baseline |
| Chloroalkyl (e.g., CH₂Cl) | 36.8 | +7.6% |
| Trichloroalkyl (e.g., CCl₃) | 38.1 | +11.4% |
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